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Compound of Interest

Compound Name: GSK143 dihydrochloride

Cat. No.: B12417604

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling GSK143 dihydrochloride. The following procedures
and recommendations are designed to ensure a safe laboratory environment and proper
disposal of the compound.

Personal Protective Equipment (PPE)

When handling GSK143 dihydrochloride, a comprehensive approach to personal protection is
mandatory to minimize exposure and ensure safety. The following table summarizes the
required PPE.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12417604?utm_src=pdf-interest
https://www.benchchem.com/product/b12417604?utm_src=pdf-body
https://www.benchchem.com/product/b12417604?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Item

Specifications and Use

Eye and Face Protection

Safety Goggles or Glasses

Must be ANSI Z87.1 compliant
and equipped with side shields
to protect against splashes

and airborne particles.[1]

Face Shield

To be worn in addition to safety
goggles when there is a
significant risk of splashing,
such as during bulk handling

or dissolution.[2][3]

Hand Protection

Disposable Nitrile Gloves

Minimum requirement for
incidental contact.[1] If direct
contact occurs, gloves should
be removed immediately, and
hands washed thoroughly

before donning a new pair.[1]

Double Gloving

Recommended for enhanced
protection during procedures
with a higher risk of
contamination.

Chemical-Resistant Gloves

For prolonged contact or when
handling concentrated
solutions, gloves made of
materials like neoprene or
butyl rubber should be
considered based on the

solvent being used.[4]

Body Protection

Laboratory Coat

A standard lab coat is required
to protect clothing and skin
from minor spills and

contamination.[1][3]

Chemical-Resistant Apron

Should be worn over a lab coat
when handling larger
quantities of GSK143
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dihydrochloride or its solutions
to provide an additional layer

of protection.[4]

Recommended for large-scale
) operations or in situations with

Full-Body Suit/Coveralls ] ) ]
a high potential for widespread

contamination.[5]

All handling of powdered
GSK143 dihydrochloride and
preparation of its solutions
Respiratory Protection Fume Hood should be conducted in a
certified chemical fume hood to
prevent inhalation of the

substance.[6]

In cases where a fume hood is
not available or as an
additional precaution, a

Respirator NIOSH-approved respirator
with appropriate cartridges for
organic vapors and

particulates should be used.[3]

Handling and Storage Procedures

Handling:

» Engineering Controls: Always handle GSK143 dihydrochloride in a well-ventilated area,
preferably within a chemical fume hood, to minimize inhalation exposure.[6]

o Safe Handling Practices: Avoid direct contact with the skin, eyes, and clothing. Do not eat,
drink, or smoke in areas where the compound is handled.[7] Wash hands thoroughly after
handling.[7]

o Aerosol and Dust Formation: Take precautions to prevent the formation of dust and aerosols
during handling.
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Storage:

o Storage Conditions: Store GSK143 dihydrochloride in a tightly sealed container in a cool,
dry, and well-ventilated area.[6]

o Stock Solutions: For stock solutions, refer to the manufacturer's guidelines. For instance,
MedchemExpress suggests that stock solutions can be stored at -80°C for up to 6 months or
at -20°C for up to 1 month in a sealed container, protected from moisture and light.[8]

Disposal Plan

All waste containing GSK143 dihydrochloride must be treated as hazardous chemical waste.

o Solid Waste: Collect any solid waste, including contaminated PPE (gloves, wipes, etc.), in a
designated, sealed, and clearly labeled hazardous waste container.

» Liquid Waste: Collect all solutions containing GSK143 dihydrochloride in a labeled, sealed,
and appropriate hazardous waste container. Do not dispose of it down the drain.

» Disposal Method: Dispose of all waste in accordance with local, state, and federal
regulations. Consult with your institution's environmental health and safety (EHS) department
for specific disposal protocols.

Experimental Workflow: Donning and Doffing PPE

The following diagram illustrates the correct sequence for putting on (donning) and taking off
(doffing) personal protective equipment to prevent contamination.
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Doffing PPE

Gloves (Outer Layer) }—P{ Face Shield }—P{ Lab Coat }—P{ Safety Goggles }—P{ Gloves (Inner Layer) }—P{ Respirator (if used) H Wash Hands

Donning PPE

m—b{ Respirator (if required) H Safety Goggles }—b{ Face Shield }—b{ Gloves (Double Layer)

Click to download full resolution via product page

Figure 1. Procedural flow for donning and doffing of PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
GSK143 Dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12417604#personal-protective-equipment-for-
handling-gsk143-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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